2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxo-N-(4-(trifluoromethoxy)phenyl)acetamide

• IUPAC Name: 2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxo-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C23H20F3N3O5/c24-23(25,26)34-16-7-5-15(6-8-16)27-22(32)21(31)18-13-29(19-4-2-1-3-17(18)19)14-20(30)28-9-11-33-12-10-28/h1-8,13H,9-12,14H2,(H,27,32)
• InChI Key: LMBXIMJNCFCJEX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)NC4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C23H20F3N3O5
• Molecular Weight: 475.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an indole ring, a morpholino group, and a trifluoromethoxyphenyl group. These groups are common in many biologically active compounds and could potentially confer a variety of properties to the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The indole ring is a common structure in many natural products and pharmaceuticals, and it often contributes to the biological activity of these compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the indole ring could potentially make the compound aromatic and planar, while the morpholino group could make it polar.

Scientific Research Applications

Anticonvulsant Activity

This compound has been studied for its potential use as an anticonvulsant . Research suggests that derivatives of this compound may have significant effects in reducing the frequency and severity of seizures. . This could make it a valuable candidate for the development of new antiepileptic drugs.

Antinociceptive Properties

The antinociceptive (pain-relieving) properties of this compound have also been explored. . This application is particularly promising given the ongoing need for new analgesics with fewer side effects.

Mechanism of Action

Target of Action

The primary target of this compound is the Toll-like receptor 4 (TLR4) . TLR4 plays a crucial role in innate immunity by enabling the host to recognize pathogens invading the body .

Mode of Action

The compound interacts with its target, TLR4, by inhibiting its activity . This inhibition disrupts the normal functioning of the receptor, leading to changes in the immune response .

Biochemical Pathways

The TLR4 pathway is the primary biochemical pathway affected by this compound . TLR4 is involved in the innate immune response, and its inhibition can lead to a decrease in the immune response to pathogens .

Result of Action

The inhibition of TLR4 by this compound can lead to a decrease in the immune response to pathogens . This can result in a decrease in the severity of infections caused by pathogens recognized by TLR4 .

Future Directions

The future directions for this compound would depend on its intended use. If it’s a pharmaceutical, future research could focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects.